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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel
and the protection of the environment. The designation "DS-1558" does not correspond to a
single, universally recognized chemical substance. Instead, it appears as an identifier for
various commercial products, each with distinct compositions and associated disposal
protocols. This guide provides detailed disposal procedures for the most likely candidates for
"DS-1558" encountered in a research and development setting, alongside general best
practices for handling unidentified chemical waste.

The most probable substances a researcher might encounter labeled "DS-1558" are "Linx
Solvent 1558," a flammable solvent used in printing, and "DLM-1558," a product code for
Dichlorofluoromethane. The following sections detail the specific disposal procedures for these
chemicals and provide a general protocol for unknown substances.

I. Disposal Procedures for Identified "DS-1558"
Variants

When the identity of "DS-1558" is known, the specific guidelines outlined in the Safety Data
Sheet (SDS) must be followed. Below are the recommended disposal procedures for the likely
chemical identities of DS-1558.

A. Linx Solvent 1558

This product is identified as a highly flammable and irritating solvent.[1]
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Core Composition: The primary hazardous components of Linx Solvent 1558 are not explicitly
detailed in the provided search results, but it is classified as a flammable liquid and an eye
irritant.[1]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:
e Gloves: Protective gloves are mandatory.[1]
o Eye/Face Protection: A face shield should be used if there is a risk of splashing.[1]

» Protective Clothing: Disposable, chemical-resistant clothing with antistatic and fireproof
properties is recommended.[1]

o Footwear: Safety footwear resistant to chemicals and with antistatic and heat-resistant
properties should be worn.[1]

Disposal Protocol:

o Consult Regulations: Dispose of the contents and container in accordance with local,
regional, and national regulations for dangerous waste.[1]

o Containment for Spills: In case of a spill, absorb the material using sand or another inert
absorbent. Do not use combustible materials like sawdust.[1]

o Waste Collection: Transfer the absorbed material and any contaminated items into a
designated, properly labeled hazardous waste container.

e Avoid Environmental Release: Prevent the product from entering drains, surface water, or
groundwater.[1]

B. DLM-1558 (Dichlorofluoromethane)
This substance is a compressed gas and is harmful to the ozone layer.[2]
Personal Protective Equipment (PPE):

o Gloves: Wear suitable protective gloves.[2]
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o Eye/Face Protection: Use appropriate eye and face protection.[2]

e Respiratory Protection: In case of inadequate ventilation, use an approved supplied-air
respirator.[2]

o Protective Clothing: Wear suitable protective clothing.[2]
Disposal Protocol:

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material.

o Container Management: Do not attempt to refill or reuse the container. The container is
under pressure and presents an explosion hazard if heated.[2]

e Environmental Precautions: This substance is harmful to the ozone layer and should not be
released into the atmosphere.[2]

Il. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative safety
information for the identified "DS-1558" variants.
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DLM-1558 General
Property Linx Solvent 1558 (Dichlorofluoromet  Unidentified

hane) Chemical
Physical State Liquid Compressed Gas Unknown

Primary Hazards

Highly flammable
liquid and vapor,
Causes serious eye
irritation, May cause
drowsiness or

dizziness.[1]

Contains gas under
pressure; may
explode if heated,
Harms public health
and the environment
by destroying ozone in
the upper
atmosphere.[2]

Assume hazardous
(flammable, corrosive,
reactive, toxic) until
identified.

PPE Requirements

Protective gloves,
face shield, chemical-
resistant clothing,

safety footwear.[1]

Protective gloves,
eye/face protection,
supplied-air respirator,

protective clothing.[2]

Chemical splash
goggles, face shield,
appropriate gloves,

lab coat.

Extinguishing Media

ABC powder

extinguisher.[1]

Water spray, dry
chemical powder,
alcohol-resistant
foam, carbon dioxide
(C0O2).[2]

Appropriate for the
suspected hazard

class.

Spill Containment

Absorb with sand or

inert absorbent.[1]

Evacuate area,

prevent entry.

Use appropriate
absorbent material for
the suspected

chemical type.

lll. Protocol for Unidentified Chemicals

In a scenario where "DS-1558" is an internal laboratory code and its identity is not immediately

clear, it must be treated as an unknown and potentially hazardous substance. The following

protocol should be implemented.

Experimental Workflow for Handling Unknown "DS-1558"

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://isotope.com/product/attachment/DLM-1558-PK/SDS%20-%20DLM-1558.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://isotope.com/product/attachment/DLM-1558-PK/SDS%20-%20DLM-1558.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://isotope.com/product/attachment/DLM-1558-PK/SDS%20-%20DLM-1558.pdf
https://d163axztg8am2h.cloudfront.net/static/doc/15/85/ce9607fe296c973690dec18ca67d.pdf
https://www.benchchem.com/product/b15570429?utm_src=pdf-body
https://www.benchchem.com/product/b15570429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Initial Assessment

Encounter Unlabeled 'DS-1558'

Attempt to Identify via Internal Records/SDS

Yes No

Unknown Substance Protocol

Known Substance Protdcol

Follow Specific Disposal Protocol in SDS Treat as Unknown Hazardous Waste
Dispose as Known Hazardous Waste Consult Environmental Health & Safety (EHS)
Characterize Waste (if required by EHS)

Dispose via EHS-Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of a potentially unidentified laboratory
chemical.
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Step-by-Step Guidance for Unknowns:

e Assume Hazard: Treat the substance with the utmost caution. Assume it is flammable,
corrosive, reactive, and toxic.

 |solate the Material: Secure the container in a well-ventilated, secondary containment away
from incompatible materials.

o Consult Internal Documentation: Attempt to identify the substance by checking laboratory
notebooks, inventory records, or internal databases for the identifier "DS-1558."

o Contact Environmental Health & Safety (EHS): If the substance cannot be identified, contact
your institution's EHS or safety officer. They are trained to manage and dispose of unknown
chemicals.

e Provide Information: Supply EHS with any available information, such as the process that
generated the waste, its physical appearance, and the type of container.

o Labeling: Label the container clearly as "Caution: Unknown Waste" and include any known
information.

¢ Do Not Mix: Never mix unknown waste with other waste streams.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of chemical waste, thereby fostering a secure and responsible research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of Laboratory Reagents: A
Guide to DS-1558]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#ds-1558-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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